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Compound of Interest

Compound Name: Propargyl-PEG6-alcohol

Cat. No.: B610264

Disclaimer: A comprehensive Safety Data Sheet (SDS) specifically for Propargyl-PEG6-
alcohol (CAS No. 1036204-60-0) is not readily available in the public domain. This guide
summarizes the limited safety and property information available from chemical suppliers. For a
comprehensive understanding of the potential hazards, this document also provides detailed
safety information for the related, but structurally different, compound Propargyl Alcohol. The
addition of a Polyethylene Glycol (PEG) chain is expected to significantly alter the physical,
chemical, and toxicological properties of the molecule, generally leading to reduced volatility
and toxicity. Therefore, the data for Propargyl Alcohol should be considered as a reference for
the reactive propargyl group and not as a direct substitute for the safety profile of Propargyl-
PEG6-alcohol.

Propargyl-PEG6-alcohol: Available Information

Propargyl-PEG6-alcohol is a chemical compound that incorporates a reactive alkyne group
(propargyl) and a hydrophilic hexaethylene glycol (PEG6) spacer, terminating in a primary
alcohol. It is commonly used as a linker in bioconjugation and drug development, particularly in
“click chemistry" reactions.[1][2][3]

The following table summarizes the available physical and chemical properties of Propargyl-
PEG6-alcohol.
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Property Value Source
CAS Number 1036204-60-0 [11[2]
Molecular Formula C13H2406 [1][2]
Molecular Weight 276.3 g/mol [1]
Purity >98% [1]
Appearance Solid or liquid [4]
Solubility Soluble in DMSO, DCM, DMF [1]
Storage Conditions -20°C, Sealed in dry [1114]

Very limited safety information is publicly available for Propargyl-PEG6-alcohol. A product with
a similar name and structure (CAS No. 944560-99-0, Formula C15H2807) provides the
following GHS hazard information.[4] It should be noted that this is not for the exact same

molecule.
. . Hazard Precautionary
Hazard Class Pictogram Signal Word
Statements Statements
P264, P280,
] o ] H315: Causes P302+P352,
Skin Irritation GHSO07 Warning o
skin irritation. P332+P313,
P362+P364
H319: Causes P264, P280,
Eye Irritation GHSO07 Warning serious eye P305+P351+P33
irritation. 8, P337+P313

Reference Safety Data for Propargyl Alcohol

Crucial Note: The following data is for Propargyl Alcohol (CAS No. 107-19-7). This molecule is
significantly smaller, more volatile, and more toxic than Propargyl-PEG6-alcohol. This
information is provided for reference only, due to the presence of the same reactive functional

group.
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Propargyl alcohol is a highly flammable, toxic, and corrosive liquid.[5][6][7][8][9] It can be

absorbed through the skin and is irritating to the eyes, skin, and respiratory tract.[6][9]

Property Value Source

CAS Number 107-19-7 [5]

Molecular Formula C3H40 [10]

Molecular Weight 56.06 g/mol [10]
Appearance Colorless liquid [6]

Odor Mild, geranium-like [11]

Boiling Point 114-115°C [10]

Melting Point -53 °C [10]

Flash Point 33°C [6]

Vapor Pressure 10 mbar @ 20 °C [10]

Specific Gravity 0.949 [10]

Solubility Miscible with water [10][11]

Type of Toxicity Value Species Source
LD50 Oral 56.4 mg/kg Rat [5][11]
LD50 Dermal 88 mg/kg Rabbit [5]
LC50 Inhalation 2 mg/L for 2 hours Rat [5]
LC50 Inhalation 850 ppm for 2 hours Rat [12]
Organization Limit Notes

NIOSH 1 ppm (TWA) [8]

ACGIH 1 ppm (TWA) [8]
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Experimental Protocols and Handling

No specific experimental protocols for Propargyl-PEG6-alcohol were found. The following is a
generalized experimental protocol for handling potentially hazardous chemical linkers in a
research setting, based on the precautionary measures for propargyl alcohol.

Objective: To safely handle and use Propargyl-PEG6-alcohol in a laboratory experiment.
Materials:
» Propargyl-PEG6-alcohol
o Appropriate solvents (e.g., DMSO, DMF)
» Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.qg., nitrile)
o Safety goggles or face shield
o Lab coat
e Chemical fume hood
o Spill kit with absorbent material
o Waste disposal container
Procedure:

e Preparation:

o

Read and understand all available safety information before starting.

[¢]

Ensure a chemical fume hood is operational.

[e]

Have a spill kit and emergency contact information readily available.

o

Don appropriate PPE.[7]
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e Handling:

o Conduct all manipulations of Propargyl-PEG6-alcohol, including weighing and
dissolution, inside a chemical fume hood to avoid inhalation of any potential vapors or
aerosols.[5]

o Avoid contact with skin and eyes.[7] In case of contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[11]

o Use non-sparking tools and avoid sources of ignition, as the related propargyl alcohol is
flammable.[5]

o Storage:

o Store Propargyl-PEG6-alcohol in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials.[5] Recommended storage is at -20°C.

[1]
» Waste Disposal:

o Dispose of unused material and contaminated waste in a designated hazardous waste
container, following institutional and local regulations.[5]

e Emergency Procedures:

o Spill: In case of a small spill, absorb the material with an inert absorbent, and place it in a
sealed container for disposal.[6] Evacuate the area for larger spills.

o Fire: Use dry chemical, CO2, or alcohol-resistant foam to extinguish fires.[8]

Visualizations
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Propargyl Alcohol

HC=C-CH2-OH

Propargyl-PEG6-alcohol

HC=C-CH2z-(OCH2CH2)s-OH

Click to download full resolution via product page

Caption: Structural difference between Propargyl Alcohol and Propargyl-PEG6-alcohol.
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Caption: A generalized workflow for the safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of Propargyl-
PEG6-alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610264#propargyl-peg6-alcohol-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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